Cas no 1420624-64-1 (4-Chloropyrazolo[1,5-a][1,3,5]triazine)

4-Chloropyrazolo[1,5-a][1,3,5]triazine is a heterocyclic compound featuring a fused pyrazole-triazine core with a reactive chlorine substituent. This structure makes it a versatile intermediate in organic synthesis, particularly for constructing more complex nitrogen-containing heterocycles. Its chlorinated position allows for nucleophilic substitution reactions, enabling functionalization with amines, alcohols, or other nucleophiles. The compound is valued in pharmaceutical and agrochemical research for its potential as a scaffold in active ingredient development. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in medicinal chemistry and material science applications. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.

4-Chloropyrazolo[1,5-a][1,3,5]triazine structure

1420624-64-1 structure

Product Name:4-Chloropyrazolo[1,5-a][1,3,5]triazine

CAS No:1420624-64-1

MF:C₅H₃ClN₄

MW:154.557118654251

CID:4699447

Update Time:2025-11-02

4-Chloropyrazolo[1,5-a][1,3,5]triazine Chemical and Physical Properties

Names and Identifiers

- 4-Chloropyrazolo[1,5-a][1,3,5]triazine
- Inchi： 1S/C5H3ClN4/c6-5-8-3-7-4-1-2-9-10(4)5/h1-3H
- InChI Key： AJVHVQUNKHZKEN-UHFFFAOYSA-N
- SMILES： ClC1=NC=NC2=CC=NN21

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 131
Topological Polar Surface Area: 43.1

4-Chloropyrazolo[1,5-a][1,3,5]triazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5678-100MG	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95%	100MG	￥ 1,445.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5678-250MG	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95%	250MG	￥ 2,310.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5678-500MG	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95%	500MG	￥ 3,841.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5678-1G	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95%	1g	￥ 5,761.00	2023-04-06
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5678-5G	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95%	5g	￥ 17,285.00	2023-04-06
Enamine	EN300-6262728-0.05g	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95.0%	0.05g	$232.0	2025-03-15
Enamine	EN300-6262728-0.1g	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95.0%	0.1g	$347.0	2025-03-15
Enamine	EN300-6262728-0.25g	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95.0%	0.25g	$494.0	2025-03-15
Enamine	EN300-6262728-0.5g	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95.0%	0.5g	$780.0	2025-03-15
Enamine	EN300-6262728-1.0g	4-chloropyrazolo[1,5-a][1,3,5]triazine	1420624-64-1	95.0%	1.0g	$999.0	2025-03-15